Cas no 4687-37-0 (Ethyl 3-(3,4-dimethoxyphenyl)-3-oxopropanoate)
4687-37-0 structure
Product Name:Ethyl 3-(3,4-dimethoxyphenyl)-3-oxopropanoate
CAS No:4687-37-0
MF:C13H16O5
MW:252.263144493103
MDL:MFCD03424826
CID:328796
PubChem ID:24881333
Update Time:2025-04-19
Ethyl 3-(3,4-dimethoxyphenyl)-3-oxopropanoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-(3,4-dimethoxyphenyl)-3-oxopropanoate
- Ethyl 3,4-dimethoxybenzoylacetate
- Benzenepropanoicacid, 3,4-dimethoxy-b-oxo-, ethyl ester
- 3-(3,4-Dimethoxyphenyl)-3-oxo-propionic acidethyl ester
- Ethyl 3-oxo-3-(3,4-dimethoxyphenyl)propanoate
- Ethyl veratroylacetate
- PubChem20623
- ethyl-3,4-dimethoxybenzoylacetate
- BHSYONGONOKNAI-UHFFFAOYSA-N
- AM1020
- ethyl 2-(3,4-dimethoxybenzoyl)-acetate
- DS-
- Benzenepropanoic acid, 3,4-dimethoxy-beta-oxo-, ethyl ester
- AKOS009258914
- DS-16407
- AC-7781
- Ethyl 3,4-dimethoxybenzoylacetate, 97%
- ethyl3-(3,4-dimethoxyphenyl)-3-oxopropanoate
- DTXSID20374336
- ethyl 3-(3',4'-dimethoxyphenyl)-3-oxopropanoate
- MFCD03424826
- CS-W020068
- SY103967
- Ethyl 3',4'-Dimethoxybenzoylacetate
- 3-(3,4-DIMETHOXY-PHENYL)-3-OXO-PROPIONIC ACID ETHYL ESTER
- SCHEMBL2848397
- FT-0720800
- 4687-37-0
- A852389
- DB-070763
-
- MDL： MFCD03424826
- Inchi： 1S/C13H16O5/c1-4-18-13(15)8-10(14)9-5-6-11(16-2)12(7-9)17-3/h5-7H,4,8H2,1-3H3
- InChI Key： BHSYONGONOKNAI-UHFFFAOYSA-N
- SMILES： O(C)C1=C(C=CC(C(CC(=O)OCC)=O)=C1)OC
Computed Properties
- Exact Mass: 252.10000
- Monoisotopic Mass: 252.1
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 289
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 1.9
- Topological Polar Surface Area: 61.8
Experimental Properties
- Color/Form: Light yellow solid
- Density: 1.136±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 37-41 °C (lit.)
- Boiling Point: 350.9°C at 760 mmHg
- Flash Point: Degrees Fahrenheit:>230°F
Degrees Celsius:>110°C - Refractive Index: 1.5
- Solubility: Very slightly soluble (0.73 g/l) (25 º C),
- PSA: 61.83000
- LogP: 1.83970
- Solubility: Not determined
Ethyl 3-(3,4-dimethoxyphenyl)-3-oxopropanoate Customs Data
- HS CODE：2918990090
- Customs Data：
China Customs Code:
2918990090Overview:
2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Ethyl 3-(3,4-dimethoxyphenyl)-3-oxopropanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM157752-5g |
Ethyl 3,4-dimethoxybenzoylacetate |
4687-37-0 | 95+% | 5g |
$116 | 2021-06-17 | |
| Chemenu | CM157752-10g |
Ethyl 3,4-dimethoxybenzoylacetate |
4687-37-0 | 95+% | 10g |
$184 | 2021-06-17 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E123271-1g |
Ethyl 3-(3,4-dimethoxyphenyl)-3-oxopropanoate |
4687-37-0 | 97% | 1g |
¥189.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E123271-5g |
Ethyl 3-(3,4-dimethoxyphenyl)-3-oxopropanoate |
4687-37-0 | 97% | 5g |
¥569.90 | 2023-09-03 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GK858-200mg |
Ethyl 3-(3,4-dimethoxyphenyl)-3-oxopropanoate |
4687-37-0 | 95% | 200mg |
67.0CNY | 2021-07-12 | |
| TRC | E266560-1g |
Ethyl 3-(3,4-Dimethoxyphenyl)-3-oxopropanoate |
4687-37-0 | 1g |
$ 220.00 | 2022-06-05 | ||
| TRC | E266560-2.5g |
Ethyl 3-(3,4-Dimethoxyphenyl)-3-oxopropanoate |
4687-37-0 | 2.5g |
$ 335.00 | 2022-06-05 | ||
| TRC | E266560-5g |
Ethyl 3-(3,4-Dimethoxyphenyl)-3-oxopropanoate |
4687-37-0 | 5g |
$ 725.00 | 2022-06-05 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | E74600-1g |
Ethyl 3-oxo-3-(3,4-dimethoxyphenyl)propanoate |
4687-37-0 | 95% | 1g |
¥73.0 | 2023-09-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | E74600-5g |
Ethyl 3-oxo-3-(3,4-dimethoxyphenyl)propanoate |
4687-37-0 | 95% | 5g |
¥270.0 | 2023-09-07 |
Ethyl 3-(3,4-dimethoxyphenyl)-3-oxopropanoate Related Literature
-
Saleta Vazquez-Rodriguez,Roberto Figueroa-Guí?ez,Maria Jo?o Matos,Lourdes Santana,Eugenio Uriarte,Michel Lapier,Juan Diego Maya,Claudio Olea-Azar Med. Chem. Commun. 2013 4 993
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